AC-TYR(PO3H2)-GLU-GLU-ILE-GLU
AC-TYR(PO3H2)-GLU-GLU-ILE-GLU
Brand Name:
Vulcanchem
CAS No.:
159439-02-8
VCID:
VC0071245
InChI:
InChI=1S/C32H46N5O17P/c1-4-16(2)27(31(48)36-22(32(49)50)11-14-26(43)44)37-29(46)21(10-13-25(41)42)34-28(45)20(9-12-24(39)40)35-30(47)23(33-17(3)38)15-18-5-7-19(8-6-18)54-55(51,52)53/h5-8,16,20-23,27H,4,9-15H2,1-3H3,(H,33,38)(H,34,45)(H,35,47)(H,36,48)(H,37,46)(H,39,40)(H,41,42)(H,43,44)(H,49,50)(H2,51,52,53)/t16-,20-,21-,22-,23-,27-/m0/s1
SMILES:
CCC(C)C(C(=O)NC(CCC(=O)O)C(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(CC1=CC=C(C=C1)OP(=O)(O)O)NC(=O)C
Molecular Formula:
C32H46N5O17P
Molecular Weight:
803.712
AC-TYR(PO3H2)-GLU-GLU-ILE-GLU
CAS No.: 159439-02-8
Main Products
VCID: VC0071245
Molecular Formula: C32H46N5O17P
Molecular Weight: 803.712
CAS No. | 159439-02-8 |
---|---|
Product Name | AC-TYR(PO3H2)-GLU-GLU-ILE-GLU |
Molecular Formula | C32H46N5O17P |
Molecular Weight | 803.712 |
IUPAC Name | (2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-acetamido-3-(4-phosphonooxyphenyl)propanoyl]amino]-4-carboxybutanoyl]amino]-4-carboxybutanoyl]amino]-3-methylpentanoyl]amino]pentanedioic acid |
Standard InChI | InChI=1S/C32H46N5O17P/c1-4-16(2)27(31(48)36-22(32(49)50)11-14-26(43)44)37-29(46)21(10-13-25(41)42)34-28(45)20(9-12-24(39)40)35-30(47)23(33-17(3)38)15-18-5-7-19(8-6-18)54-55(51,52)53/h5-8,16,20-23,27H,4,9-15H2,1-3H3,(H,33,38)(H,34,45)(H,35,47)(H,36,48)(H,37,46)(H,39,40)(H,41,42)(H,43,44)(H,49,50)(H2,51,52,53)/t16-,20-,21-,22-,23-,27-/m0/s1 |
Standard InChIKey | QQEKQSBIEKQXQS-PSCZMIBCSA-N |
SMILES | CCC(C)C(C(=O)NC(CCC(=O)O)C(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(CC1=CC=C(C=C1)OP(=O)(O)O)NC(=O)C |
Synonyms | (S)-2-((2S,5S,8S,11S)-2-((S)-sec-butyl)-5,8-bis(2-carboxyethyl)-4,7,10,13-tetraoxo-11-(4-(phosphonooxy)benzyl)-3,6,9,12-tetraazatetradecanamido)pentanedioic acid |
PubChem Compound | 42628614 |
Last Modified | Nov 11 2021 |
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